Cas no 1361771-93-8 (3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile)

• Product Name: 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile
• CAS No: 1361771-93-8
• MF: C₁₂H₇Cl₂N₃
• MW: 264.110080003738
• CID: 4911944
• Update Time: 2025-10-30

3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C12H7Cl2N3/c13-8-1-2-9(10(14)5-8)12-11(16)7(6-15)3-4-17-12/h1-5H,16H2
• InChI Key： JYJBRBZUIOQYJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C#N)C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile

Research Brief on 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile (CAS: 1361771-93-8): Recent Advances and Applications

3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile (CAS: 1361771-93-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a dichlorophenyl group and an isonicotinonitrile moiety, has been the subject of several synthetic optimization studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route for 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile, achieving higher yields and purity through the use of palladium-catalyzed cross-coupling reactions. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that derivatives of 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile exhibit potent inhibitory effects against specific kinase targets implicated in cancer cell proliferation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed nanomolar activity against EGFR (epidermal growth factor receptor) mutants, suggesting potential as next-generation tyrosine kinase inhibitors.

Furthermore, the compound's role in antimicrobial research has been explored. A 2024 study in Antimicrobial Agents and Chemotherapy identified 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile as a scaffold for developing novel antifungal agents. The study highlighted its efficacy against Candida albicans strains, with minimal cytotoxicity to human cells, making it a promising candidate for further optimization.

Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as pharmacokinetic properties, solubility, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound and its derivatives toward preclinical and clinical development.

In conclusion, 3-Amino-2-(2,4-dichlorophenyl)isonicotinonitrile (CAS: 1361771-93-8) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Continued research into its synthetic pathways, biological targets, and therapeutic applications will be crucial for unlocking its full potential in addressing unmet medical needs.